B1576711 EP5-1

EP5-1

Cat. No.: B1576711
Attention: For research use only. Not for human or veterinary use.
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Description

EP5-1 is a compound referenced in multiple contexts across scientific literature, though its precise identity varies depending on the field. In materials science, it is associated with flame-retardant composites, such as EP/GF/DiDOPO (epoxy resin/glass fiber/9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide) systems, where it contributes to enhanced thermal stability and fire resistance . Notably, a study involving this compound was retracted at the 123rd Annual Meeting of the Japanese Dermatological Association, though the reasons for retraction remain unspecified .

Properties

bioactivity

 Antibacterial

sequence

 ACSAG

Origin of Product

 United States

Comparison with Similar Compounds

Comparison of EP5-1 with Structurally and Functionally Similar Compounds

This compound’s properties and applications are best understood through comparison with analogous compounds. Below, we analyze its role in two domains: antimicrobial activity and material science .

Table 1: Comparison of this compound with Antimicrobial Peptides
Compound Source/Context Key Properties Mechanism of Action References
This compound Synthetic/antimicrobial Listed among AMPs; exact structure unspecified Presumed membrane disruption
LL-37 Human cathelicidin 37-amino acid peptide; broad-spectrum activity Disrupts bacterial membranes
Melittin Bee venom 26-amino acid peptide; cytotoxic Pore formation in lipid bilayers
Maximin H5 Frog skin secretions α-helical peptide; antifungal and antibacterial Membrane permeabilization

Key Findings :

  • This compound is grouped with AMPs like LL-37 and melittin, which share mechanisms involving membrane disruption .
Table 2: Comparison of this compound in Flame-Retardant Composites
Compound Matrix/Application Key Properties Functional Role References
This compound EP/GF/DiDOPO composites Enhances flame retardancy; thermal stability Synergistic additive
DOPO Epoxy resins Phosphorus-containing flame retardant Reduces flammability via charring
Melamine Polyurethane foams Nitrogen-based flame retardant Releases inert gases upon heating

Key Findings :

  • In epoxy composites, this compound likely acts synergistically with DiDOPO to improve flame retardancy, similar to how melamine complements polyurethane .
  • Unlike DOPO, which is a well-characterized phosphaphenanthrene derivative, this compound’s chemical structure in this context remains undefined.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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